deacetylpicraline 3,4,5-trimethoxybenzoate
deacetylpicraline 3,4,5-trimethoxybenzoate
Brand Name:
Vulcanchem
CAS No.:
102358-22-5
VCID:
VC0010897
InChI:
InChI=1S/C31H34N2O8/c1-6-17-15-33-24-13-20(17)29(28(35)39-5,16-40-27(34)18-11-22(36-2)26(38-4)23(12-18)37-3)30-14-25(33)41-31(24,30)32-21-10-8-7-9-19(21)30/h6-12,20,24-25,32H,13-16H2,1-5H3/b17-6-/t20-,24-,25-,29?,30-,31-/m0/s1
SMILES:
CC=C1CN2C3CC1C(C45C3(NC6=CC=CC=C64)OC2C5)(COC(=O)C7=CC(=C(C(=C7)OC)OC)OC)C(=O)OC
Molecular Formula:
C31H34N2O8
Molecular Weight:
562.6 g/mol
deacetylpicraline 3,4,5-trimethoxybenzoate
CAS No.: 102358-22-5
Main Products
VCID: VC0010897
Molecular Formula: C31H34N2O8
Molecular Weight: 562.6 g/mol
| CAS No. | 102358-22-5 |
|---|---|
| Product Name | deacetylpicraline 3,4,5-trimethoxybenzoate |
| Molecular Formula | C31H34N2O8 |
| Molecular Weight | 562.6 g/mol |
| IUPAC Name | methyl (1R,9S,11S,14E,15S,17S)-14-ethylidene-19-[(3,4,5-trimethoxybenzoyl)oxymethyl]-18-oxa-2,12-diazahexacyclo[9.6.1.19,15.01,9.03,8.012,17]nonadeca-3,5,7-triene-19-carboxylate |
| Standard InChI | InChI=1S/C31H34N2O8/c1-6-17-15-33-24-13-20(17)29(28(35)39-5,16-40-27(34)18-11-22(36-2)26(38-4)23(12-18)37-3)30-14-25(33)41-31(24,30)32-21-10-8-7-9-19(21)30/h6-12,20,24-25,32H,13-16H2,1-5H3/b17-6-/t20-,24-,25-,29?,30-,31-/m0/s1 |
| Standard InChIKey | CLCDMQIWPVOTMQ-OTIPNRPASA-N |
| Isomeric SMILES | C/C=C\1/CN2[C@H]3C[C@@H]1C([C@@]45[C@@]3(NC6=CC=CC=C64)O[C@H]2C5)(COC(=O)C7=CC(=C(C(=C7)OC)OC)OC)C(=O)OC |
| SMILES | CC=C1CN2C3CC1C(C45C3(NC6=CC=CC=C64)OC2C5)(COC(=O)C7=CC(=C(C(=C7)OC)OC)OC)C(=O)OC |
| Canonical SMILES | CC=C1CN2C3CC1C(C45C3(NC6=CC=CC=C64)OC2C5)(COC(=O)C7=CC(=C(C(=C7)OC)OC)OC)C(=O)OC |
| Synonyms | DAP-TMB deacetylpicraline 3,4,5-trimethoxybenzoate |
| PubChem Compound | 6441167 |
| Last Modified | Nov 11 2021 |
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